Cas no 1804450-58-5 (2-Amino-6-chloro-4-(difluoromethyl)pyridine-3-acetonitrile)

2-Amino-6-chloro-4-(difluoromethyl)pyridine-3-acetonitrile is a versatile heterocyclic compound featuring a pyridine core substituted with amino, chloro, difluoromethyl, and acetonitrile functional groups. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients with enhanced bioactivity. The presence of both electron-withdrawing (chloro, difluoromethyl) and electron-donating (amino) groups allows for selective reactivity in cross-coupling and nucleophilic substitution reactions. The acetonitrile moiety further expands its utility in cyclization and functionalization processes. This compound is characterized by high purity and stability, making it suitable for demanding synthetic applications. Its well-defined reactivity profile supports efficient scale-up in industrial settings.

2-Amino-6-chloro-4-(difluoromethyl)pyridine-3-acetonitrile structure

1804450-58-5 structure

Product Name:2-Amino-6-chloro-4-(difluoromethyl)pyridine-3-acetonitrile

CAS No:1804450-58-5

MF:C₈H₆ClF₂N₃

MW:217.603147029877

CID:4854122

Update Time:2025-06-08

2-Amino-6-chloro-4-(difluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-Amino-6-chloro-4-(difluoromethyl)pyridine-3-acetonitrile
- Inchi： 1S/C8H6ClF2N3/c9-6-3-5(7(10)11)4(1-2-12)8(13)14-6/h3,7H,1H2,(H2,13,14)
- InChI Key： OLLLWRLYPGMAGS-UHFFFAOYSA-N
- SMILES： ClC1=CC(C(F)F)=C(CC#N)C(N)=N1

Computed Properties

Exact Mass: 217.022
Monoisotopic Mass: 217.022
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 240
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 62.7

2-Amino-6-chloro-4-(difluoromethyl)pyridine-3-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029068766-1g	2-Amino-6-chloro-4-(difluoromethyl)pyridine-3-acetonitrile	1804450-58-5	97%	1g	$1,445.30	2022-04-02

2-Amino-6-chloro-4-(difluoromethyl)pyridine-3-acetonitrile Related Literature

1. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
2. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
3. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
4. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
5. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis

Additional information on 2-Amino-6-chloro-4-(difluoromethyl)pyridine-3-acetonitrile

Compound 1804450-58-5: 2-Amino-6-chloro-4-(difluoromethyl)pyridine-3-acetonitrile

The compound with CAS number 1804450-58-5, known as 2-Amino-6-chloro-4-(difluoromethyl)pyridine-3-acetonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of chemical synthesis, pharmacology, and materials science. This compound is characterized by its unique structure, which combines an amino group, a chlorine atom, a difluoromethyl group, and an acetonitrile moiety on a pyridine ring. The combination of these functional groups imparts the molecule with distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of 2-Amino-6-chloro-4-(difluoromethyl)pyridine-3-acetonitrile in the development of novel agrochemicals and pharmaceutical agents. Researchers have explored its role as a building block for synthesizing bioactive compounds, particularly those with insecticidal and antimicrobial properties. The presence of the amino group and the acetonitrile moiety facilitates various reaction pathways, making this compound versatile in organic synthesis.

One of the most notable advancements in the study of 1804450-58-5 involves its application in the design of next-generation pesticides. Scientists have discovered that this compound exhibits potent activity against agricultural pests, making it a promising candidate for sustainable pest management solutions. Furthermore, its ability to undergo selective reactions under mild conditions has opened new avenues for green chemistry practices.

In the realm of pharmacology, 2-Amino-6-chloro-4-(difluoromethyl)pyridine-3-acetonitrile has been investigated for its potential as a lead compound in drug discovery programs targeting various diseases. Preclinical studies suggest that this molecule may possess anti-inflammatory and anticancer properties, although further research is required to validate these findings.

The synthesis of 1804450-58-5 involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. Researchers have optimized several synthetic routes, including nucleophilic aromatic substitution and cross-coupling reactions, to streamline the production of this compound on an industrial scale.

From an environmental perspective, understanding the fate and transport of 2-Amino-6-chloro-4-(difluoromethyl)pyridine-3-acetonitrile in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes rapid degradation under UV light, reducing its persistence in the environment.

In conclusion, 1804450-58-5, or 2-Amino-6-chloro-4-(difluoromethyl)pyridine-3-acetonitrile, represents a significant advancement in modern organic chemistry. Its unique structure, versatile reactivity, and promising applications across multiple disciplines underscore its importance as a key molecule in contemporary research.